Cas no 5408-55-9 (2,7-dinitrodibenzo[b,d]furan)

• Product Name: 2,7-dinitrodibenzo[b,d]furan
• CAS No: 5408-55-9
• MF: C₁₂H₆N₂O₅
• MW: 258.18644285202
• CID: 939619
• PubChem ID: 94963
• Update Time: 2025-04-19

2,7-dinitrodibenzo[b,d]furan Chemical and Physical Properties

Names and Identifiers

• 2,7-dinitrodibenzo[b,d]furan
• 2,7-dinitrodibenzofuran
• 2,7-dinitro-dibenzofuran
• 2.6-Dinitro-diphenylenoxyd
• 3,8-Dinitrodibenzofuran
• AC1L3TA0
• AC1Q1Y4R
• AC1Q210E
• BRN 0277401
• CCRIS 5088
• Dibenzofuran, 2,7-dinitro-
• NSC10860
• NSC 10860
• 4-17-00-00594 (Beilstein Handbook Reference)
• DTXSID50202411
• 2,7-dini-trodibenzofuran
• NS00126153
• AKOS003658769
• 5408-55-9
• NSC-10860

• Inchi： 1S/C12H6N2O5/c15-13(16)7-2-4-11-10(5-7)9-3-1-8(14(17)18)6-12(9)19-11/h1-6H
• InChI Key： VVSJARSODDEAAL-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C2C=CC(=CC1=2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.02768
• Monoisotopic Mass: 258.027671
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 3.3

Experimental Properties

• Density: 1.572
• Boiling Point: 467.9°C at 760 mmHg
• Flash Point: 236.8°C
• Refractive Index: 1.756
• PSA: 99.42
• LogP: 4.44880